Cas no 3835-64-1 (2,2-Dimethyl-1-phenyl-1-propanol)

2,2-Dimethyl-1-phenyl-1-propanol Properties

Names and Identifiers

• Benzenemethanol, a-(1,1-dimethylethyl)-
• 2,2-Dimethyl-1-Phenyl-1-Propanol
• 2,2-dimethyl-1-phenylpropan-1-ol
• 1-phenyl-2,2-dimethylpropan-1-ol
• 2,2-dimethyl-1-phenyl-propan-1-ol
• phenyl tert-butyl carbinol
• rac-2,2-dimethyl-1-phenylpropanol
• +Expand

• InChIKey： YBVRFTBNIZWMSK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O/c1-11(2,3)10(12)9-7-5-4-6-8-9/h4-8,10,12H,1-3H3
• SMILES： OC(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 164.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.76610
• PSA: 20.23000
• Refractive Index: 1.5179 (estimate)
• Boiling Point: 90 °C/5 mmHg(lit.)
• Melting Point: 43-45 °C (lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9197 (rough estimate)

2,2-Dimethyl-1-phenyl-1-propanol Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

2,2-Dimethyl-1-phenyl-1-propanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%